Cas no 1553137-13-5 (4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione)

• Product Name: 4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione
• CAS No: 1553137-13-5
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5790700
• PubChem ID: 81826967
• Update Time: 2025-10-11

4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione
• EN300-1126349
• AKOS020808191
• 1553137-13-5
• 4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione

• Inchi： 1S/C10H12O3S/c1-7-3-4-10(14-7)9(12)5-8(11)6-13-2/h3-4H,5-6H2,1-2H3
• InChI Key： XMSCOCLYIAIATE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CC(COC)=O)=O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione

Research Brief on 4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione (CAS: 1553137-13-5): Recent Advances and Applications

4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione (CAS: 1553137-13-5) is a chemically synthesized diketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, owing to its versatile reactivity and ability to interact with biological targets.

One of the key areas of interest is the compound's utility in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Researchers have demonstrated that 4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione serves as a precursor for the construction of thiophene-based scaffolds, which are known for their pharmacological properties. These scaffolds have been investigated for their anti-inflammatory, antimicrobial, and anticancer activities, making this compound a valuable tool in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized 4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione to develop a series of novel inhibitors targeting a specific enzyme involved in inflammatory pathways. The study reported promising in vitro results, with several derivatives exhibiting potent inhibitory activity and selectivity. The researchers emphasized the compound's role in facilitating the introduction of methoxy and thiophene groups, which were critical for enhancing the binding affinity and metabolic stability of the inhibitors.

Another significant application of this compound is in the field of agrochemicals. A 2023 study in the European Journal of Organic Chemistry described the synthesis of thiophene-containing herbicides using 4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione as a key intermediate. The study highlighted the compound's ability to impart herbicidal activity while maintaining low toxicity to non-target organisms, a crucial factor in the development of environmentally friendly agrochemicals.

Despite these advancements, challenges remain in optimizing the synthetic routes for 4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione to improve yield and scalability. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to address these issues. A 2024 paper in ACS Sustainable Chemistry & Engineering reported a novel catalytic system that significantly improved the efficiency of the synthesis, reducing waste and energy consumption.

In conclusion, 4-Methoxy-1-(5-methylthiophen-2-yl)butane-1,3-dione (CAS: 1553137-13-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, with ongoing studies aimed at overcoming synthetic challenges and expanding its utility. As research continues, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.